Cas no 121246-90-0 (1-(3-chloropyrazin-2-yl)ethan-1-one)

1-(3-Chloropyrazin-2-yl)ethan-1-one is a chlorinated pyrazine derivative with a ketone functional group, serving as a versatile intermediate in organic synthesis. Its structure features a reactive acetyl group adjacent to a chloropyrazine ring, making it valuable for constructing heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The chlorine substituent enhances electrophilic reactivity, facilitating nucleophilic substitution reactions, while the carbonyl group allows for further functionalization. This compound is particularly useful in the development of active ingredients due to its ability to act as a building block for more complex molecular frameworks. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications.
1-(3-chloropyrazin-2-yl)ethan-1-one structure
121246-90-0 structure
Product Name:1-(3-chloropyrazin-2-yl)ethan-1-one
CAS No:121246-90-0
MF:C6H5ClN2O
MW:156.56970000267
MDL:MFCD10697755
CID:1027157
PubChem ID:55263320
Update Time:2025-10-18

1-(3-chloropyrazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-2-pyrazinyl)-Ethanone
    • 1-(3-chloro-2-pyrazinyl)Ethanone
    • 1-(3-chloropyrazin-2-yl)ethanone
    • 3-Acetyl-2-chloropyrazine
    • 2-ACETYL-3-CHLOROPYRAZINE
    • 3-Chloro-2-pyrazinyl methyl ketone
    • 1-(3-Chloropyrazin-2-yl)
    • 1-(3-chloropyrazin-2-yl)ethan-1-one
    • FCH882016
    • 1-(3-Chloropyrazin-2-yl);ethanone
    • PB31492
    • 3-Acetyl-2-chloropyrazine, AldrichCPR
    • ST1120841
    • AX8208291
    • CS-0052889
    • A891828
    • Z1198277886
    • AC-30785
    • AS-36108
    • SY097822
    • AMY33676
    • MFCD10697755
    • AKOS006304134
    • SCHEMBL3701660
    • 121246-90-0
    • DB-061891
    • WEA24690
    • EN300-176875
    • DTXSID70717052
    • MDL： MFCD10697755
    • Inchi： 1S/C6H5ClN2O/c1-4(10)5-6(7)9-3-2-8-5/h2-3H,1H3
    • InChI Key： LMFLUWCATJHPFJ-UHFFFAOYSA-N
    • SMILES： ClC1C(C(C)=O)=NC=CN=1

Computed Properties

  • Exact Mass: 156.00900
  • Monoisotopic Mass: 156.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • PSA: 42.85000
  • LogP: 1.33260

1-(3-chloropyrazin-2-yl)ethan-1-one Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P301+P312+P330
  • Storage Condition：Room temperature

1-(3-chloropyrazin-2-yl)ethan-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3-chloropyrazin-2-yl)ethan-1-one Pricemore >>

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